
potential research applications for 3-Chloro-
2,5,6-trifluoropyridine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Chloro-2,5,6-trifluoropyridine

Cat. No.: B1273222 Get Quote

In-depth Technical Guide: 3-Chloro-2,5,6-
trifluoropyridine
For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Chloro-2,5,6-trifluoropyridine is a halogenated pyridine derivative recognized primarily for

its role as a versatile intermediate in the synthesis of complex organic molecules. Its unique

substitution pattern, featuring both chlorine and fluorine atoms on the pyridine ring, offers

distinct reactivity profiles that are of significant interest in the fields of medicinal chemistry and

agrochemical research. This technical guide provides a comprehensive overview of the known

properties, synthesis, and potential research applications of 3-Chloro-2,5,6-trifluoropyridine,

with a focus on its utility as a building block for novel bioactive compounds. While detailed

public-domain research applications are limited, this guide consolidates available data and

outlines potential synthetic pathways and research directions.

Core Compound Properties
3-Chloro-2,5,6-trifluoropyridine is a colorless liquid at room temperature. Its fundamental

properties are summarized in the table below.
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Property Value

Molecular Formula C₅HCl F₃N

Molecular Weight 167.52 g/mol

CAS Number 2879-42-7

Appearance Clear, colorless liquid

Purity Typically ≥98%

Boiling Point 132-134 °C

Density 1.562 g/mL

Refractive Index 1.456

Synthesis and Reactivity
While specific, detailed experimental protocols for the synthesis of 3-Chloro-2,5,6-
trifluoropyridine are not extensively documented in publicly available literature, its synthesis

can be inferred from established methods for related fluorinated pyridines. A potential synthetic

route involves the selective reduction of a more highly fluorinated precursor.

Potential Synthetic Pathway
A plausible laboratory-scale synthesis of 3-Chloro-2,5,6-trifluoropyridine could involve the

selective hydrodefluorination of 3-Chloro-2,4,5,6-tetrafluoropyridine. This transformation can be

conceptually illustrated as follows:
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3-Chloro-2,4,5,6-tetrafluoropyridine

3-Chloro-2,5,6-trifluoropyridine

Selective Reduction
(e.g., NaBH4 in ethanol)

3-Chloro-2,5,6-trifluoropyridine

Nucleophilic Substitution or
Cross-Coupling Reaction

Functionalized Pyridine Derivative

Further Synthetic Transformations

Target Molecule
(e.g., Pharmaceutical or Agrochemical)
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Dissolve 3-Chloro-2,5,6-trifluoropyridine
in DMF

Add Primary Amine and K₂CO₃

Heat Reaction Mixture

Monitor by TLC/LC-MS

Work-up and Extraction

Purification by Chromatography

Characterization of Product
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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